molecular formula C13H19N3O B2981553 N-[2-[6-(Dimethylamino)pyridin-3-yl]propyl]prop-2-enamide CAS No. 2361641-27-0

N-[2-[6-(Dimethylamino)pyridin-3-yl]propyl]prop-2-enamide

Cat. No. B2981553
CAS RN: 2361641-27-0
M. Wt: 233.315
InChI Key: QKXTUSVTQLNIPO-UHFFFAOYSA-N
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Description

N-[2-[6-(Dimethylamino)pyridin-3-yl]propyl]prop-2-enamide, also known as DMPP, is a chemical compound that has been extensively studied for its potential use in scientific research. DMPP is a selective agonist for the nicotinic acetylcholine receptor, which is a type of receptor found in the central and peripheral nervous systems. The purpose of

Mechanism of Action

N-[2-[6-(Dimethylamino)pyridin-3-yl]propyl]prop-2-enamide acts as an agonist for the nicotinic acetylcholine receptor, which is a ligand-gated ion channel that is activated by the neurotransmitter acetylcholine. When N-[2-[6-(Dimethylamino)pyridin-3-yl]propyl]prop-2-enamide binds to the receptor, it causes a conformational change that opens the ion channel, allowing ions such as sodium, potassium, and calcium to flow into the cell. This influx of ions leads to depolarization of the cell membrane and the initiation of an action potential.
Biochemical and Physiological Effects:
N-[2-[6-(Dimethylamino)pyridin-3-yl]propyl]prop-2-enamide has a number of biochemical and physiological effects, including the activation of the nicotinic acetylcholine receptor and the subsequent opening of ion channels. This leads to depolarization of the cell membrane and the initiation of an action potential. N-[2-[6-(Dimethylamino)pyridin-3-yl]propyl]prop-2-enamide has also been shown to increase the release of various neurotransmitters, including dopamine, norepinephrine, and acetylcholine, which can have a variety of effects on the nervous system.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-[6-(Dimethylamino)pyridin-3-yl]propyl]prop-2-enamide in lab experiments is its selectivity for the nicotinic acetylcholine receptor. This allows researchers to study the effects of nicotinic agonists on the receptor without the confounding effects of other neurotransmitters or receptors. However, one limitation of using N-[2-[6-(Dimethylamino)pyridin-3-yl]propyl]prop-2-enamide is that it can be difficult to obtain in large quantities, which can limit its use in certain experiments.

Future Directions

There are a number of potential future directions for research on N-[2-[6-(Dimethylamino)pyridin-3-yl]propyl]prop-2-enamide. One area of interest is the development of new drugs that target the nicotinic acetylcholine receptor, which could have therapeutic applications in a variety of neurological and psychiatric disorders. Another area of interest is the study of the effects of N-[2-[6-(Dimethylamino)pyridin-3-yl]propyl]prop-2-enamide on other ion channels and receptors, which could lead to a better understanding of the role of these proteins in the nervous system. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-[2-[6-(Dimethylamino)pyridin-3-yl]propyl]prop-2-enamide, as well as its potential limitations and drawbacks in lab experiments.

Synthesis Methods

N-[2-[6-(Dimethylamino)pyridin-3-yl]propyl]prop-2-enamide can be synthesized using a variety of methods, including the reaction of 3-bromopyridine with N,N-dimethylprop-2-en-1-amine in the presence of a palladium catalyst. Alternatively, N-[2-[6-(Dimethylamino)pyridin-3-yl]propyl]prop-2-enamide can be synthesized using a modification of the Hantzsch pyridine synthesis, which involves the condensation of 3-acetylpyridine with N,N-dimethylprop-2-en-1-amine and ethyl cyanoacetate in the presence of a base.

Scientific Research Applications

N-[2-[6-(Dimethylamino)pyridin-3-yl]propyl]prop-2-enamide has been used extensively in scientific research as a tool for studying the nicotinic acetylcholine receptor. Specifically, N-[2-[6-(Dimethylamino)pyridin-3-yl]propyl]prop-2-enamide has been used to investigate the structure and function of the receptor, as well as its role in various physiological processes. N-[2-[6-(Dimethylamino)pyridin-3-yl]propyl]prop-2-enamide has also been used to study the effects of nicotine and other nicotinic agonists on the receptor, and to develop new drugs that target the receptor.

properties

IUPAC Name

N-[2-[6-(dimethylamino)pyridin-3-yl]propyl]prop-2-enamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H19N3O/c1-5-13(17)15-8-10(2)11-6-7-12(14-9-11)16(3)4/h5-7,9-10H,1,8H2,2-4H3,(H,15,17)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QKXTUSVTQLNIPO-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(CNC(=O)C=C)C1=CN=C(C=C1)N(C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H19N3O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

233.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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